Cas no 1175109-63-3 (6-Oxo Norgestrel)

• Product Name: 6-Oxo Norgestrel
• CAS No: 1175109-63-3
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 1061546
• PubChem ID: 71751379
• Update Time: 2025-05-21

6-Oxo Norgestrel Chemical and Physical Properties

Names and Identifiers

• 6-Oxo D-(-)-Norgestrel
• 6-Oxo Norgestrel
• (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione
• 6-Oxo D-(-)-Norgestr
• 13-Ethyl-17-hydroxy-18,19-dinorpregn-4-en-20-yne-3,6-dione
• 6-Keto Levonorgestrel
• UNII-UD6T9X38NA
• 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregn-4-en-20-yne-3,6-dione
• AKOS032958190
• Levonorgestrel impurity J [EP]
• LEVONORGESTREL IMPURITY J [EP IMPURITY]
• DTXSID40858264
• 1175109-63-3
• 6-Oxolevonorgestrel
• (8R,9S,10R,13S,14S,17R)-13-Ethyl-17-ethynyl-17-hydroxy-8,9,10,11,12,13,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,6(2H,7H)-dione
• UD6T9X38NA
• Levonorgestrel Impurity J (6-Keto Levonorgestrel)
• 18,19-DINORPREGN-4-EN-20-YNE-3,6-DIONE, 13-ETHYL-17-HYDROXY-, (17.ALPHA.)-
• 18,19-Dinorpregn-4-en-20-yne-3,6-dione, 13-ethyl-17-hydroxy-, (17alpha)-
• 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregn-4-en-20-yn-3,6-dione (6-Oxolevonorgestrel; 6-Ketolevonorgestrel)
• 13-ETHYL-17-HYDROXY-18,19-DINOR-17.ALPHA.-PREGN-4-EN-20-YNE-3,6-DIONE
• J-003629

• Inchi： 1S/C21H26O3/c1-3-20-9-7-15-14-6-5-13(22)11-17(14)19(23)12-16(15)18(20)8-10-21(20,24)4-2/h2,11,14-16,18,24H,3,5-10,12H2,1H3/t14-,15-,16-,18+,20+,21+/m1/s1
• InChI Key： RFOBDGUKWSBLIQ-UYNWWRBASA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CC(C4=CC(CC[C@@H]4[C@H]3CC[C@@]21CC)=O)=O

Computed Properties

• Exact Mass: 326.18800
• Monoisotopic Mass: 326.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Melting Point: >160°C (dec.)
• PSA: 54.37000
• LogP: 3.06160

6-Oxo Norgestrel Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on 6-Oxo Norgestrel

6-Oxo Norgestrel: A Comprehensive Overview

6-Oxo Norgestrel (CAS No. 1175109-63-3) is a synthetic hormone that has garnered significant attention in the field of reproductive health and endocrinology. This compound, a derivative of norgestrel, is primarily utilized in contraceptive formulations due to its potent progestogenic activity. The molecule's structure and functional groups contribute to its unique pharmacokinetic and pharmacodynamic properties, making it a cornerstone in modern contraceptive research and development.

Recent studies have highlighted the importance of understanding the molecular mechanisms underlying 6-Oxo Norgestrel's efficacy. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate the compound's stereochemistry and metabolic pathways. These findings have not only enhanced our understanding of its biological activity but also paved the way for the development of next-generation contraceptive agents with improved safety profiles.

The synthesis of 6-Oxo Norgestrel involves a multi-step process that begins with the isolation of key intermediates from natural sources or through chemical synthesis. The optimization of these steps has been a focal point for chemists aiming to enhance yield and reduce production costs. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure 6-Oxo Norgestrel, which is crucial for minimizing adverse effects associated with racemic mixtures.

In terms of pharmacokinetics, 6-Oxo Norgestrel exhibits rapid absorption following oral administration, with peak plasma concentrations achieved within 2-4 hours. Its bioavailability is significantly influenced by factors such as food intake and gastrointestinal pH. Studies conducted using human subjects have demonstrated that the compound undergoes extensive first-pass metabolism in the liver, where it is converted into active metabolites that contribute to its contraceptive efficacy.

The progestogenic activity of 6-Oxo Norgestrel is mediated through its interaction with progesterone receptors (PRs) in target tissues such as the uterus and ovaries. This interaction triggers a cascade of events that inhibit ovulation, alter cervical mucus viscosity, and modify endometrial receptivity, thereby preventing implantation. Emerging research has also explored the potential of 6-Oxo Norgestrel in managing conditions such as endometriosis and polycystic ovary syndrome (PCOS), where dysregulated progesterone signaling plays a pivotal role.

One area of intense research is the development of sustained-release formulations of 6-Oxo Norgestrel to improve patient compliance and reduce side effects associated with frequent dosing.Investigators have explored various delivery systems, including microspheres, nanoparticles, and transdermal patches, to achieve controlled release profiles. Preliminary results from clinical trials indicate that these innovative delivery systems not only enhance therapeutic efficacy but also minimize systemic exposure to the compound.

The safety profile of 6-Oxo Norgestrel has been extensively evaluated in large-scale clinical trials involving thousands of participants. While it is generally well-tolerated, common side effects include headache, breast tenderness, and mood swings. Rare but serious adverse events such as venous thromboembolism (VTE) have been reported, prompting researchers to investigate genetic predispositions and biomarkers that could predict individual risk.

From a regulatory standpoint, 6-Oxo Norgestrel has received approval from major health authorities worldwide for use in contraceptive products. However, ongoing surveillance and post-marketing studies are essential to ensure long-term safety and efficacy. Regulatory agencies emphasize the importance of transparent communication between healthcare providers and patients regarding the benefits and risks associated with 6-Oxo Norgestrel-based contraceptives.

Looking ahead, the future of 6-Oxo Norgestrel lies in its potential for personalized medicine. Advances in genomics and proteomics are enabling researchers to identify biomarkers that predict individual responses to progestin-only contraceptives like 6-Oxo Norgestrel. This personalized approach could revolutionize reproductive healthcare by tailoring contraceptive choices to individual needs while minimizing adverse effects.

In conclusion, 6-Oxo Norgestrel (CAS No. 1175109-63-3) stands as a testament to human ingenuity in drug discovery and development. Its role in modern contraception continues to evolve as researchers uncover new insights into its mechanisms of action, delivery systems, and therapeutic applications. As we move forward, collaboration between academia, industry, and regulatory bodies will be crucial in harnessing the full potential of this remarkable compound while ensuring patient safety remains paramount.